Cas no 29748-10-5 (Loganetin)

• Product Name: Loganetin
• CAS No: 29748-10-5
• MF: C₁₁H₁₆O₅
• MW: 228.2417
• CID: 264464
• PubChem ID: 10466307
• Update Time: 2024-10-30

Loganetin Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyran-4-carboxylicacid, 1,4a,5,6,7,7a-hexahydro-1,6-dihydroxy-7-methyl-, methyl ester,(1R,4aS,6S,7R,7aS)-
• Loganetin
• Cyclopenta[c]pyran-4-carboxylicacid, 1,4a,5,6,7,7a-hexahydro-1,6-dihydroxy-7-methyl-, methyl e...
• Methyl (1R,4aS,6S,7R,7aS)-1,6-dihydroxy-7-methyl-1,4a,5,6,7,7a-he xahydrocyclopenta[c]pyran-4-carboxylate
• (4-Arsono-phenyl)-oxamidsaeure
• (4aS)-1c,6c-Dihydroxy-7c-methyl-(4ar,7ac
• (4aS)-1c,6c-dihydroxy-7c-methyl-(4ar,7ac)-1,4a,5,6,7,7a-hexahydro-cyclopenta[c]pyran-4-carboxylic acid methyl ester
• [(4-arsonophenyl)amino](oxo)acetic acid
• 4-Oxalamino-phenylarsonsaeure
• AC1L5D5Y
• ANTINEOPLASTIC-12627
• AR-1A8357
• Arsanilsaeure-N-oxalylsaeure
• CTK4J9597
• KST-1A6605
• loganigenin
• NSC12627
• Oxanilsaeure-arsinsaeure-(4)
• Oxanilsaeure-arsonsaeure-(4)
• Loganigenine
• Loganin aglycon
• Loganin aglycone
• Loganol
• Loganoside aglycon
• [ "Loganol" ]
• methyl (1R,4aS,6S,7R,7aS)-1,6-dihydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
• 29748-10-5
• MS-23292
• Cyclopenta[c]pyran-4-carboxylic acid, 1,4a,5,6,7,7a-hexahydro-1,6-dihydroxy-7-methyl-, methyl ester, (1R,4aS,6S,7R,7aS)-
• AC-34498
• BDBM50595028
• Loganetin - Menyanthes trifoliata (bogbean)
• CHEBI:195298
• XL170486
• CHEMBL5174883
• AKOS037515404
• HY-N3373
• SCHEMBL10042272
• CS-0024031
• 1-Epiloganetin
• METHYL (1R,4AS,6S,7R,7AS)-1,6-DIHYDROXY-7-METHYL-1H,4AH,5H,6H,7H,7AH-CYCLOPENTA[C]PYRAN-4-CARBOXYLATE
• Methyl (1R,4as,6S,7R,7ar)-1,6-dihydroxy-7-methyl-1H,4ah,5H,6H,7H,7ah-cyclopenta[c]pyran-4-carboxylic acid
• DA-54991
• methyl (1R,4aS,6S,7R,7aS)-1,6-dihydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta(c)pyran-4-carboxylate
• C22676
• Methyl (1R,4as,6S,7R,7ar)-1,6-dihydroxy-7-methyl-1H,4ah,5H,6H,7H,7ah-cyclopenta(c)pyran-4-carboxylic acid

• Inchi： 1S/C11H16O5/c1-5-8(12)3-6-7(10(13)15-2)4-16-11(14)9(5)6/h4-6,8-9,11-12,14H,3H2,1-2H3/t5-,6+,8-,9+,11+/m0/s1
• InChI Key： XWOHZIIPBYAMJX-KHBMLBSESA-N
• SMILES： O1C([H])=C(C(=O)OC([H])([H])[H])[C@@]2([H])C([H])([H])[C@@]([H])([C@]([H])(C([H])([H])[H])[C@@]2([H])[C@]1([H])O[H])O[H]

Computed Properties

• Exact Mass: 228.09977361 g/mol
• Monoisotopic Mass: 228.09977361 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• Molecular Weight: 228.24
• XLogP3: 0.2

Experimental Properties

• Color/Form: Oil
• Density: 1.3±0.1 g/cm3
• Boiling Point: 375.7±42.0 °C at 760 mmHg
• Flash Point: 145.5±21.4 °C
• PSA: 75.99000
• LogP: 0.02500
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Loganetin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives
• Iridoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether